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Compound of Interest

Compound Name: 3-Nitro-L-tyrosine

Cat. No.: B030807

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Nitro-L-tyrosine (3-NT) is a stable biomarker for detecting and quantifying nitrative stress, a
condition associated with numerous pathological states. It is formed through the nitration of
tyrosine residues by reactive nitrogen species (RNS) like peroxynitrite and nitrogen dioxide.[1]
[2][3] The presence of 3-NT in biological fluids such as urine serves as an indicator of cellular
damage, inflammation, and nitric oxide (NO) production.[2][3] Accurate measurement of urinary
3-NT is a non-invasive approach to assess systemic nitrative stress. This application note
provides detailed protocols for the quantification of free 3-NT in human urine samples using
mass spectrometry-based methods and enzyme-linked immunosorbent assay (ELISA).

Quantitative Data Summary

The basal levels of free 3-Nitro-L-tyrosine in urine from healthy individuals can vary
depending on the analytical method used. The following table summarizes reported
concentrations.
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Mean

. Concentration
Analytical Method
(nmol/mmol

Concentration
Range (nmollmmol  Reference

o creatinine)
creatinine)
LC-MS/MS 14+04 Not Reported [4]
GC-tandem MS 0.46 £ 0.49 0.05-1.30 [5]

Note: Concentrations can also be expressed in nM. For example, one study reported a range

of 1.6-33.2 nM in healthy volunteers.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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